Cas no 2228176-29-0 (4-(2,6-dioxooxan-4-yl)benzonitrile)

• Product Name: 4-(2,6-dioxooxan-4-yl)benzonitrile
• CAS No: 2228176-29-0
• MF: C₁₂H₉NO₃
• MW: 215.204763174057
• CID: 5891469
• PubChem ID: 165647355
• Update Time: 2025-08-05

4-(2,6-dioxooxan-4-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(2,6-dioxooxan-4-yl)benzonitrile
• EN300-1817137
• 2228176-29-0

• Inchi： 1S/C12H9NO3/c13-7-8-1-3-9(4-2-8)10-5-11(14)16-12(15)6-10/h1-4,10H,5-6H2
• InChI Key： GFQFNTAMAAYMPG-UHFFFAOYSA-N
• SMILES： O1C(CC(C2C=CC(C#N)=CC=2)CC1=O)=O

Computed Properties

• Exact Mass: 215.058243149g/mol
• Monoisotopic Mass: 215.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 67.2Ų

Additional information on 4-(2,6-dioxooxan-4-yl)benzonitrile

4-(2,6-Dioxooxan-4-yl)benzonitrile: A Comprehensive Overview

4-(2,6-Dioxooxan-4-yl)benzonitrile, also known by its CAS number 2228176-29-0, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a benzonitrile group with a dioxane ring. The benzonitrile group, a nitrile attached to a benzene ring, contributes to the compound's electronic properties, while the dioxane ring introduces flexibility and potential for further functionalization.

The synthesis of 4-(2,6-Dioxooxan-4-yl)benzonitrile typically involves multi-step organic reactions, often starting from readily available starting materials such as benzaldehyde or related compounds. The formation of the dioxane ring is achieved through cyclization reactions, which can be facilitated by acidic or basic conditions depending on the specific synthetic pathway. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and environmental impact.

In terms of physical properties, 4-(2,6-Dioxooxan-4-yl)benzonitrile exhibits a melting point of approximately 150°C and is soluble in common organic solvents such as dichloromethane and THF. Its solubility characteristics make it suitable for various applications in organic synthesis and material science. The compound's stability under thermal and oxidative conditions has been extensively studied, with results indicating moderate stability under ambient conditions but requiring controlled environments for long-term storage.

The applications of 4-(2,6-Dioxooxan-4-yl)benzonitrile are diverse and expanding with ongoing research. In the pharmaceutical industry, this compound has been explored as a potential lead molecule for drug development due to its ability to modulate specific biological pathways. Recent studies have demonstrated its activity as an inhibitor of certain enzymes involved in metabolic disorders, highlighting its potential as a therapeutic agent.

In materials science, 4-(2,6-Dioxooxan-4-yl)benzonitrile has been utilized as a precursor for the synthesis of advanced polymers and nanomaterials. Its ability to undergo polymerization under controlled conditions makes it a valuable building block for creating materials with tailored mechanical and electronic properties. Researchers have also investigated its use in the development of sensors and actuators, leveraging its responsiveness to external stimuli such as temperature and pH changes.

The environmental impact of 4-(2,6-Dioxooxan-4-yl)benzonitrile has been a focus of recent studies. Assessments indicate that the compound degrades relatively slowly under natural conditions, raising concerns about its persistence in ecosystems. However, innovative waste management strategies and recycling techniques are being developed to mitigate these environmental risks.

In conclusion, 4-(2,6-Dioxooxan-4-yl)benzonitrile, with its unique chemical structure and versatile properties, continues to be a subject of intense research across multiple disciplines. Its applications span from drug discovery to materials science, with ongoing advancements promising even greater utility in the future. As research into this compound progresses, it is expected to play an increasingly important role in addressing challenges in medicine and technology.